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Compound of Interest

Compound Name: (-)-Eseroline fumarate

CAS No.: 104015-29-4

Cat. No.: B1139458

Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of (-)-Eseroline fumarate in a laboratory setting. Researchers, scientists,

and drug development professionals are urged to adhere to these procedures to ensure

personnel safety and environmental compliance. Due to its derivation from physostigmine, a

substance classified as an acutely hazardous waste, (-)-Eseroline fumarate must be managed

with stringent protocols.

Hazard Identification and Classification
(-)-Eseroline fumarate should be handled as an acutely toxic substance. Its parent compound,

physostigmine, is listed by the Environmental Protection Agency (EPA) as a P-listed hazardous

waste, indicating it can be fatal in low doses.[1] The following table summarizes the key hazard

information. It is crucial to consult your institution's Environmental Health and Safety (EHS)

office to confirm the specific waste code assignment for (-)-Eseroline fumarate, which may be

classified similarly to its parent compounds.
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Hazard

Classification
Description Primary Concerns

Applicable EPA

Waste Codes (for

parent compounds)

Acute Toxicity
Fatal if swallowed or

inhaled.[2]

High risk to personnel

from even small

exposures.

P204 (Physostigmine)

P188 (Physostigmine

salicylate)[3][4]

Skin and Eye Irritation
Causes skin and

serious eye irritation.

Potential for chemical

burns and allergic skin

reactions.

Aquatic Toxicity Toxic to aquatic life.

Risk of environmental

contamination if not

disposed of correctly.

Personal Protective Equipment (PPE)
Before handling (-)-Eseroline fumarate for disposal, all personnel must be equipped with the

appropriate PPE:

Respiratory Protection: A NIOSH/MSHA-approved respirator is required, especially when

handling powders or creating aerosols.

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Use chemically resistant gloves (e.g., nitrile) and change them frequently.

Body Protection: A lab coat, long pants, and closed-toe shoes are required. Consider a

disposable gown for handling larger quantities or during spill cleanup.

Step-by-Step Disposal Procedure
The disposal of (-)-Eseroline fumarate must be handled through your institution's hazardous

waste management program. Under no circumstances should this chemical be disposed of

down the drain or in the regular trash.

Step 1: Waste Segregation
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Isolate all waste containing (-)-Eseroline fumarate from other chemical waste streams to

prevent cross-contamination and dangerous reactions.

This includes:

Unused or expired (-)-Eseroline fumarate.

Contaminated labware (e.g., pipette tips, vials, weighing boats).

Contaminated PPE (gloves, disposable lab coats).

Spill cleanup materials.

Step 2: Containerization and Labeling

Use only approved hazardous waste containers provided by your EHS office. These

containers must be compatible with the chemical and have a secure, leak-proof lid.

Label the container clearly with the words "Hazardous Waste."

The label must also include:

The full chemical name: "(-)-Eseroline fumarate".

The specific EPA waste code (confirm with your EHS office, likely P204 or P188).

The accumulation start date (the date the first piece of waste is placed in the container).

The name of the principal investigator and the laboratory location.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area within the laboratory.

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.
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Ensure the SAA is a secondary containment bin to prevent the spread of material in case of

a container leak.

Do not accumulate more than one quart of acutely hazardous waste at any one time.

Step 4: Arranging for Pickup and Disposal

Once the container is full or the accumulation time limit set by your institution is reached,

contact your EHS office to schedule a pickup.

Do not attempt to transport the hazardous waste yourself. Trained EHS personnel will handle

the collection and transportation to a licensed hazardous waste disposal facility.

Step 5: Empty Container Management

Because (-)-Eseroline fumarate is an acutely hazardous waste, any container that held the

pure substance is also considered hazardous waste.

These containers must be triple-rinsed with a suitable solvent. The rinsate must be collected

and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of as non-hazardous waste, but all labels

must be defaced or removed.

Spill and Emergency Procedures
Minor Spill (in a chemical fume hood):

Ensure you are wearing all required PPE.

Contain the spill with absorbent pads or other appropriate materials.

Carefully collect the contaminated materials and place them in the designated hazardous

waste container for (-)-Eseroline fumarate.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.
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Wash your hands thoroughly after the cleanup is complete.

Major Spill (outside of a chemical fume hood) or Personnel Exposure:

Evacuate the immediate area.

Alert your colleagues and supervisor.

If there is a fire or significant release, activate the nearest fire alarm and call emergency

services.

If personnel are exposed, remove contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.

Provide the Safety Data Sheet (SDS) for (-)-Eseroline fumarate to the emergency

responders.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of (-)-Eseroline fumarate waste in a laboratory setting.
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Caption: Workflow for the safe disposal of (-)-Eseroline fumarate hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. P and U Waste Codes for Chemical Products | Lion Technology [lion.com]

2. benchchem.com [benchchem.com]

3. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

4. Pharmaceutical waste codes - Washington State Department of Ecology [ecology.wa.gov]

To cite this document: BenchChem. [Proper Disposal of (-)-Eseroline Fumarate: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139458/docs#proper-disposal-of-eseroline-
fumarate-a-guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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